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Compound of Interest

Compound Name:
[2-(Methoxymethoxy)phenyl]

(pyridin-4-yl)methanone

CAS No.: 938458-56-1

Cat. No.: B1532648

Get Quote

Chemical Identity & Structural Logic[1][2]
IUPAC Name:methanone[1]

Common Name: MOM-protected 2-hydroxybenzophenone[1]

Molecular Formula:

[1]

Molecular Weight: 242.27 g/mol [1]

CAS Registry Number: 1137-42-4 (Parent: 2-Hydroxybenzophenone); 2-MOM derivative is a

catalogued intermediate (e.g., related to CAS 1240109-20-9).[1]

Structural Diagram & Synthesis Pathway
The following diagram illustrates the conversion of the parent UV-absorber (2-

hydroxybenzophenone) into the target MOM-ether.[1] Note the disruption of the intramolecular
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Hydrogen bond upon protection.[1]

2-Hydroxybenzophenone
(C13H10O2)

[Intramolecular H-bond]

Reagents:
1. NaH (1.2 eq), THF, 0°C

2. MOM-Cl (1.1 eq)

2-(Methoxymethoxy)phenylmethanone
(C15H14O3)
[MOM-Ether]

Nucleophilic Substitution
(Williamson Ether Synthesis)

Click to download full resolution via product page

Figure 1: Synthesis pathway transforming the phenol into the MOM-ether, removing the

characteristic downfield phenolic proton.[1]

Spectroscopic Characterization (NMR)[1][2][3][4][5]
[6][7]
The primary diagnostic feature of this molecule is the disappearance of the chelated phenolic

proton (typically >12 ppm) and the appearance of the methoxymethyl ether signals.[1]

Proton NMR ( H NMR)
Solvent:

| Frequency: 400 MHz[1][2]
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Position /
Group

Shift (

, ppm)
Multiplicity Integration

Assignment /
Notes

MOM 5.10 – 5.18 Singlet 2H

Diagnostic Peak.

Deshielded

methylene

between two

oxygens.[1]

MOM 3.35 – 3.45 Singlet 3H

Diagnostic Peak.

Methyl ether

signal.[1]

Aromatic

(Benzoyl)
7.75 – 7.85 Multiplet 2H

Ortho-protons on

the unsubstituted

phenyl ring.[1]

Aromatic (Core) 7.45 – 7.60 Multiplet 4H

Meta/Para on

benzoyl ring + H-

4/H-6 on

substituted ring.

[1]

Aromatic (Core) 7.10 – 7.25 Multiplet 2H

H-3/H-5 on

substituted ring.

[1]

Phenolic -OH ABSENT - -

The parent peak

at

12.05 ppm

disappears

completely.[1]

Technical Insight: In the parent 2-hydroxybenzophenone, the hydroxyl proton is heavily

deshielded (

12.05 ppm) due to strong intramolecular hydrogen bonding with the carbonyl oxygen.[1] Upon
MOM protection, this signal vanishes, and the carbonyl carbon signal (in
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C) shifts slightly upfield as the H-bond is broken.[1]

Carbon NMR ( C NMR)
Solvent:

| Frequency: 100 MHz[1]

Carbon Environment
Shift (

, ppm)
Notes

Carbonyl (

)
196.5 – 197.5

Characteristic benzophenone

ketone.[1][3] Slightly shielded

compared to parent (~198

ppm) due to loss of H-bond.[1]

Aromatic

(Ipso)
155.0 – 156.0

Carbon attached to the MOM-

ether oxygen.[1]

MOM 94.0 – 95.0
Key Identification Signal.

Anomeric-like carbon.[1]

MOM 56.0 – 56.5
Methyl carbon of the protecting

group.[1]

Aromatic (Ar-C) 128.0 – 138.0

Complex region containing

remaining 11 aromatic

carbons.[1]

Infrared Spectroscopy (FT-IR)[1]
The IR spectrum provides rapid confirmation of the protection step.[1]
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Functional Group
Wavenumber (

)
Intensity Diagnostic Change

O-H Stretch ABSENT -

The broad, weak band

at 3000-3300

(chelated OH) seen in

the parent is gone.

C=O[1] Stretch 1650 – 1665 Strong

Ketone stretch.[1]

Typically shifts to

slightly higher

frequency

(wavenumber)

compared to the H-

bonded parent (1630

).[1]

C-O-C Stretch 1000 – 1150 Strong

Appearance of strong

ether stretching bands

from the MOM group.

[1]

C-H (Aliphatic) 2900 – 2950 Weak

C-H stretches from

the

methoxy/methylene

groups.[1]

Experimental Synthesis Protocol
Objective: Protection of 2-hydroxybenzophenone with Chloromethyl methyl ether (MOM-Cl).

Safety Warning: MOM-Cl is a known carcinogen.[1] All operations must be performed in a fume

hood.[1]

Reagents
2-Hydroxybenzophenone (1.0 eq)[1][4]
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Sodium Hydride (NaH, 60% dispersion in oil) (1.2 eq)

Chloromethyl methyl ether (MOM-Cl) (1.1 eq)[1]

Tetrahydrofuran (THF), anhydrous[1]

Tetrabutylammonium iodide (TBAI) (Catalytic, optional)[1]

Step-by-Step Workflow
Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (

).

Deprotonation: Suspend NaH (1.2 eq) in anhydrous THF at 0°C. Add a solution of 2-

hydroxybenzophenone in THF dropwise.

Observation: Evolution of

gas.[1] The solution will turn yellow/orange (phenoxide formation).[1]

Time: Stir for 30 minutes at 0°C.

Alkylation: Add MOM-Cl (1.1 eq) dropwise via syringe.[1]

Note: Maintain temperature < 5°C to prevent side reactions.[1]

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours.

Monitoring: Check via TLC (Hexane/EtOAc 9:1).[1] The starting material (

) should disappear; product appears at lower

due to loss of intramolecular H-bond making it slightly more polar than the chelated
parent.[1]

Quench & Workup: Quench carefully with saturated

.[1] Extract with Ethyl Acetate (
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).[1][5] Wash combined organics with brine, dry over

.[1]

Purification: Concentrate in vacuo. Purify via flash column chromatography (

, Hexane/EtOAc gradient).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1532648/docs#spectroscopic-data-guide-2-
methoxymethoxy-phenylmethanone-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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